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Introduction
Bis-Tris Methane, also known as Bis(2-hydroxyethyl)amino-tris(hydroxymethyl)methane or

BTM, is a zwitterionic buffering agent commonly utilized in biochemical and molecular biology

research. It is particularly valuable for its effective buffering capacity in the pH range of 5.8 to

7.2, with a pKa of 6.5 at 25°C.[1] This makes it an excellent choice for various applications,

including protein and nucleic acid electrophoresis, chromatography, and as a non-toxic

alternative to cacodylate buffers.[2] Its aqueous solutions are stable and can be sterilized by

autoclaving.[3] This document provides a detailed protocol for the preparation of a 1M Bis-Tris

methane stock solution.

Quantitative Data Summary
A summary of the key quantitative information for the preparation of a 1M Bis-Tris methane

stock solution is provided in the table below.
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Parameter Value Reference

Chemical Name
Bis(2-hydroxyethyl)amino-

tris(hydroxymethyl)methane
[4]

Molecular Formula C₈H₁₉NO₅ [2][4]

Molecular Weight 209.24 g/mol [2][4][5]

Mass for 1L of 1M Solution 209.24 g [5]

Effective pH Range 5.8 - 7.2 [1]

pKa (25 °C) 6.5 [1]

Experimental Protocol
This protocol outlines the step-by-step procedure for preparing 1 liter of a 1M Bis-Tris methane

stock solution.

3.1 Materials and Equipment

Bis-Tris methane powder (Molecular Weight: 209.24 g/mol )

High-purity, deionized (dH₂O) or Milli-Q® water

Beaker (2L capacity)

Graduated cylinder (1L capacity)

Volumetric flask (1L capacity)

Analytical balance

Magnetic stirrer and stir bar

pH meter (calibrated)

Concentrated Hydrochloric Acid (HCl) for pH adjustment (optional)
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Spatula and weighing paper

Sterile storage bottles

Autoclave or 0.22 µm sterile filter unit

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

3.2 Preparation Procedure

Measure Water: Pour approximately 800 mL of high-purity water into a 2L beaker equipped

with a magnetic stir bar.[5]

Weigh Bis-Tris: Accurately weigh 209.24 g of Bis-Tris methane powder using an analytical

balance.[5]

Dissolve Bis-Tris: Gradually add the weighed Bis-Tris powder to the water in the beaker

while stirring continuously with the magnetic stirrer.[5] Continue stirring until the powder is

completely dissolved. The initial pH of the solution will be approximately 9.9.[5]

pH Adjustment (Optional): For a stock solution, pH adjustment is often performed when

preparing the final working solution. However, if a specific pH is required for the stock, slowly

add concentrated HCl dropwise to the solution while monitoring the pH with a calibrated pH

meter. Adjust to the desired pH value.

Adjust Final Volume: Carefully transfer the solution to a 1L volumetric flask. Add high-purity

water to bring the final volume to exactly 1 L.[5]

Mix Thoroughly: Stopper the flask and invert it several times to ensure the solution is

homogeneous.

Sterilization: Sterilize the solution by either autoclaving or by passing it through a 0.22 µm

sterile filter into a sterile storage bottle.[3][5] Aqueous Bis-Tris solutions are stable to

autoclaving.[3]

Workflow Diagram
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The following diagram illustrates the workflow for preparing the 1M Bis-Tris methane stock

solution.

Preparation Steps

Finalization

1. Measure ~800 mL
 of high-purity water

3. Dissolve powder
 in water with stirring

2. Weigh 209.24 g
 of Bis-Tris powder

4. Adjust pH with HCl
 (Optional)

5. Transfer to 1L flask
 and add water to 1L mark

6. Mix until
 homogeneous

7. Sterilize by
 autoclaving or filtration

8. Transfer to sterile
 bottle for storage
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Caption: Workflow for 1M Bis-Tris Methane Solution Preparation.

Storage and Stability
Storage: Store the 1M Bis-Tris stock solution at 2-8°C for long-term use.[3] For frequent use,

storage at room temperature is also acceptable as the solution is stable.[3]

Stability: Aqueous Bis-Tris solutions are stable for several months when stored properly at 2-

8°C.[3]

Safety Precautions
Always handle chemicals in accordance with good industrial hygiene and safety practices.[4]

Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety goggles,

and gloves.[4]

Avoid inhalation of Bis-Tris powder by working in a well-ventilated area or under a fume

hood. Avoid dust formation.[4]

In case of contact with eyes or skin, rinse immediately with plenty of water.

Consult the Safety Data Sheet (SDS) for Bis-Tris methane for complete safety information.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.cdhfinechemical.com/images/product/msds/203_898492746_Bis-Tris-CASNO-6976-37-0-MSDS.pdf
https://www.aatbio.com/resources/buffer-preparations-and-recipes/bis-tris-buffer-ph-6-5
https://www.benchchem.com/product/b1192420#how-to-prepare-a-1m-bis-tris-methane-stock-solution
https://www.benchchem.com/product/b1192420#how-to-prepare-a-1m-bis-tris-methane-stock-solution
https://www.benchchem.com/product/b1192420#how-to-prepare-a-1m-bis-tris-methane-stock-solution
https://www.benchchem.com/product/b1192420#how-to-prepare-a-1m-bis-tris-methane-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1192420?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

